Cas no 1262795-35-6 (1-(3,4-Methylenedioxyphenyl)-4,4-diMethyl-d6-pent-1-en-3-one-d3)

1-(3,4-Methylenedioxyphenyl)-4,4-dimethyl-d6-pent-1-en-3-one-d3 is a deuterated and isotopically labeled compound primarily used as an internal standard or reference material in analytical chemistry, particularly in mass spectrometry and NMR studies. The incorporation of deuterium (d6 and d3) enhances its utility in quantitative analysis by minimizing interference from endogenous compounds. Its structural features, including the methylenedioxyphenyl moiety and dimethyl-d6-pentenone backbone, make it valuable for metabolic and pharmacokinetic research. The high isotopic purity ensures accurate tracing and reliable data reproducibility, while its stability under analytical conditions supports consistent performance in method validation and quality control applications.

1-(3,4-Methylenedioxyphenyl)-4,4-diMethyl-d6-pent-1-en-3-one-d3 structure

1262795-35-6 structure

Product Name:1-(3,4-Methylenedioxyphenyl)-4,4-diMethyl-d6-pent-1-en-3-one-d3

CAS No:1262795-35-6

MF:C₁₄H₁₆O₃

MW:241.330499649048

CID:1003844

PubChem ID:58478962

Update Time:2025-10-29

1-(3,4-Methylenedioxyphenyl)-4,4-diMethyl-d6-pent-1-en-3-one-d3 Chemical and Physical Properties

Names and Identifiers

- 1-(3,4-Methylenedioxyphenyl)-4,4-diMethyl-d6-pent-1-en-3-one-d3
- 4,4-DiMethyl-d6-1-(3,4-Methylenedioxyphenyl)-1-penten-3-one-d3
- 4,4-DiMethyl-d6-1-[3,4-(Methylenedioxy)phenyl]-1-penten-3-one-d3
- (E)-1-(1,3-benzodioxol-5-yl)-5,5,5-trideuterio-4,4-bis(trideuteriomethyl)pent-1-en-3-one
- SCHEMBL12222185
- 1262795-35-6
- DTXSID60729326
- (1E)-1-(2H-1,3-Benzodioxol-5-yl)-4,4-bis[(~2~H_3_)methyl](5,5,5-~2~H_3_)pent-1-en-3-one
- Inchi： 1S/C14H16O3/c1-14(2,3)13(15)7-5-10-4-6-11-12(8-10)17-9-16-11/h4-8H,9H2,1-3H3/b7-5+/i1D3,2D3,3D3
- InChI Key： LXFNQCGNCFRKRR-QPYRMXHWSA-N
- SMILES： O1COC2C=CC(=CC1=2)/C=C/C(C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=O

Computed Properties

Exact Mass: 241.16600
Monoisotopic Mass: 241.166435082g/mol
Isotope Atom Count: 9
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 314
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53000
LogP: 3.04370

1-(3,4-Methylenedioxyphenyl)-4,4-diMethyl-d6-pent-1-en-3-one-d3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M303972-1mg	1-(3,4-Methylenedioxyphenyl)-4,4-dimethyl-d6-pent-1-en-3-one-d3	1262795-35-6		1mg	$173.00	2023-05-18
TRC	M303972-10mg	1-(3,4-Methylenedioxyphenyl)-4,4-dimethyl-d6-pent-1-en-3-one-d3	1262795-35-6		10mg	$1326.00	2023-05-18